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Compound of Interest

Compound Name: Enecadin

Cat. No.: B1609360

Enecadin Application: Technical Support Center

Welcome to the Enecadin Technical Support Center. This resource provides answers to
frequently asked questions (FAQs) and in-depth troubleshooting guides to help you interpret
your electrophysiology data effectively.

Frequently Asked Questions (FAQSs)
Q1: What data formats can | import into Enecadin?

A: Enecadin is designed for broad compatibility with common electrophysiology data formats. It
natively supports:

Axon Binary File Format (.abf)

o HEKA PatchMaster (.dat)

e Plexon (.plx, .pl2)

» Neurodata Without Borders (.nwb)
o European Data Format (.edf)

o Comma-Separated Values (.csv) and Text (.txt) for raw traces.
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If your format is not listed, please use the universal import wizard for custom ASCII or binary
files.

Q2: My imported signal has a slow, rolling baseline. How can | correct this?

A: This phenomenon is known as baseline drift and is common in electrophysiological
recordings.[1] To correct this in Enecadin, navigate to the Preprocessing module and select
Baseline Correction. You have several options:

e Polynomial Subtraction: Fits a low-order polynomial to the data and subtracts it. This is
effective for slow, non-linear drifts.

e Running Average Subtraction: Subtracts a moving average from the signal, which is useful
for correcting faster fluctuations. Ensure you apply this correction before performing spike
detection or event analysis for accurate results.

Q3: What is the difference between Local Field Potentials (LFP) and spiking activity?

A: Spiking activity (or multi-unit activity) represents the action potentials, which are the outputs
of neurons within approximately 50-350 um of the electrode tip.[2] To isolate spikes, you
typically high-pass filter the raw signal (e.g., >300 Hz).[3] In contrast, the Local Field Potential
(LFP) reflects the summed synaptic inputs and other slower ionic processes within a broader
area of tissue.[2] To obtain the LFP, you low-pass filter the signal (e.g., <300 Hz).[2]

Q4: How do | identify and remove 50/60 Hz power line noise?

A: Power line noise is a common artifact appearing as a persistent, high-amplitude oscillation.
[4] In Enecadin's Preprocessing -> Filtering module, you can apply a Notch Filter. Set the filter
frequency to either 50 Hz or 60 Hz, depending on your geographical location.[5] It is also
recommended to apply this filter to the harmonics (e.g., 120 Hz, 180 Hz for a 60 Hz system) if
they are present in your signal. For a more detailed guide, see the Troubleshooting section
below.

Q5: What do the different spike sorting quality metrics in the validation report mean?

A: After performing spike sorting, Enecadin generates a validation report with several key
metrics to help you assess the quality of your putative single units. These metrics are crucial for
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ensuring that a cluster of waveforms truly represents a single neuron.[6] Refer to the "Spike
Sorting Quality Metrics" table in the Troubleshooting section for a detailed breakdown.

Troubleshooting Guides

Guide 1: Diaghosing and Removing Electrical Noise and
Artifacts

Electrical noise and physiological artifacts can obscure neural signals and lead to incorrect
conclusions.[1][5] This guide provides a systematic approach to identifying and mitigating
common artifacts.

Q: My recording is extremely noisy and | can't see any clear signals. What should | do first?

A: The most common cause of overwhelming, wide-band noise is an improper ground or
reference connection.[4] Before attempting software corrections, verify your physical setup. A
poor ground connection can cause the electrode to act as an antenna, picking up
environmental noise.[4] If the hardware is secure, proceed with the software-based
troubleshooting workflow below.
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Start: Noisy Recording

1. View Power Spectrum
in Enecadin

Sharp peak at
50/60 Hz?

2. Apply Notch Filter
at 50/60 Hz
and its harmonics

Excess power
at <1 Hz?

2. Apply High-Pass Filter
(e.g., 0.5 - 1 Hz cutoff)

Sudden, large amplitude
‘jumps' in signal?

2. Use 'Artifact Rejection’ tool
to exclude segments
with high variance
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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